Cas no 1804059-17-3 (Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate)

• Product Name: Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate
• CAS No: 1804059-17-3
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 4959303
• Update Time: 2025-05-23

Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate

• Inchi： 1S/C12H13ClO4/c1-2-17-12(16)9-4-3-8(7-11(9)15)10(14)5-6-13/h3-4,7,15H,2,5-6H2,1H3
• InChI Key： YVTKAISGFWXARR-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C(=O)OCC)=C(C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate

Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate (CAS No. 1804059-17-3): A Comprehensive Overview

Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate, identified by its CAS number 1804059-17-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a combination of hydroxyl and carboxylic acid derivatives, has garnered attention due to its potential applications in drug development and synthetic chemistry. The structure of Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate comprises a benzoate backbone with substituents that enhance its reactivity and utility in various chemical transformations.

The benzoate moiety is a well-known pharmacophore in medicinal chemistry, contributing to the solubility and bioavailability of many therapeutic agents. In particular, the presence of a hydroxyl group at the 2-position and a chloropropanoyl group at the 4-position introduces unique reactive sites that can be exploited for further functionalization. This makes Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate a versatile intermediate in the synthesis of more complex molecules, including potential drug candidates.

Recent research has highlighted the importance of benzoate derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications to the benzoate core can significantly alter the biological activity of these compounds. For instance, the introduction of electron-withdrawing groups such as chloro or hydroxyl substituents can enhance binding affinity to biological targets. The compound Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate exemplifies this trend, as its structure suggests potential interactions with enzymes and receptors relevant to various diseases.

In addition to its pharmaceutical applications, Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate has shown promise in materials science. The hydroxyl and ester functionalities present in its structure make it a suitable candidate for polymer synthesis and surface modifications. Researchers have explored its use in creating functional coatings and adhesives, leveraging its ability to form hydrogen bonds and interact with other polymers. These findings underscore the broad utility of this compound beyond traditional pharmaceuticals.

The synthesis of Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate involves multi-step organic reactions that highlight the compound's synthetic flexibility. The process typically begins with the acylation of 2-hydroxybenzoic acid using a chloropropanoyl derivative, followed by esterification to introduce the ethyl group. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, can further refine the product's purity and yield. These methods align with contemporary trends in green chemistry, emphasizing efficiency and minimal waste generation.

The biological activity of Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate has been investigated in several preclinical studies. Initial findings suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for treating chronic inflammatory diseases and oxidative stress-related conditions. Additionally, its structural features hint at potential antimicrobial activity, which could be valuable in developing new antibiotics or antifungal agents. These preliminary results warrant further exploration through clinical trials and detailed mechanistic studies.

The chemical properties of this compound also make it an interesting subject for computational chemistry research. Molecular modeling studies can predict how Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate interacts with biological targets at the atomic level. These simulations provide insights into binding affinities, metabolic pathways, and potential side effects, aiding in the rational design of next-generation derivatives. The integration of computational methods with experimental data is becoming increasingly important in modern drug discovery pipelines.

The industrial production of Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate is also evolving with advancements in chemical engineering technologies. Continuous flow reactors and biocatalytic processes are being explored to improve scalability and cost-effectiveness. Such innovations are crucial for ensuring that promising compounds like this one can transition from laboratory research to commercial availability without compromising on quality or sustainability.

In conclusion, Ethyl 4-(3-chloropropanoyl)-2-hydroxybenzoate (CAS No. 1804059-17-3) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for further development into novel therapeutics and functional materials. As research continues to uncover new possibilities for this molecule, it is likely to remain a key player in both academic and industrial settings.